![molecular formula C7H5F3N2O2 B568642 5-Amino-2-(trifluoromethyl)isonicotinic acid CAS No. 944900-27-0](/img/structure/B568642.png)
5-Amino-2-(trifluoromethyl)isonicotinic acid
Overview
Description
5-Amino-2-(trifluoromethyl)isonicotinic acid is a derivative of isonicotinic acid . Isonicotinic acid is a monocarboxylic derivative of pyridine . The molecular formula of 5-Amino-2-(trifluoromethyl)isonicotinic acid is C7H5F3N2O2, with an average mass of 206.122 Da .
Molecular Structure Analysis
The molecular structure of 5-Amino-2-(trifluoromethyl)isonicotinic acid is derived from isonicotinic acid, which is a monocarboxylic derivative of pyridine . The trifluoromethyl group and the amino group are attached at the 2nd and 5th positions of the isonicotinic acid respectively .Scientific Research Applications
Agrochemical Applications
Synthetic Chemistry Applications
Boron-Based Intermediates
Research Chemical
Enantiomer of DL-2-Amino-5-phosphonopentanoic Acid (AP5)
Safety and Hazards
5-Amino-2-(trifluoromethyl)isonicotinic acid is considered hazardous. It is toxic if swallowed and causes skin and eye irritation. It may also cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
kansasii .
Mode of Action
Once activated, isoniazid inhibits the synthesis of mycoloic acids, an essential component of the bacterial cell wall .
Biochemical Pathways
It can be inferred from the mode of action that the compound likely interferes with the synthesis of mycoloic acids, disrupting the integrity of the bacterial cell wall .
Pharmacokinetics
Isoniazid, a similar compound, is known to be acetylated by n-acetyl transferase to n-acetylisoniazid, which is then biotransformed to isonicotinic acid and monoacetylhydrazine .
Result of Action
Based on the mode of action, it can be inferred that the compound likely disrupts the integrity of the bacterial cell wall, leading to the death of the bacteria .
properties
IUPAC Name |
5-amino-2-(trifluoromethyl)pyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2O2/c8-7(9,10)5-1-3(6(13)14)4(11)2-12-5/h1-2H,11H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTORUAWKVSIHOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1C(F)(F)F)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10697405 | |
Record name | 5-Amino-2-(trifluoromethyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10697405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-(trifluoromethyl)isonicotinic acid | |
CAS RN |
944900-27-0 | |
Record name | 5-Amino-2-(trifluoromethyl)-4-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=944900-27-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-2-(trifluoromethyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10697405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-2-(trifluoromethyl)pyridine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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